(2S,4R)-4-Fluoropyrrolidine-2-carbonitrile;4-methylbenzenesulfonic acid

• IUPAC Name: (2S,4R)-4-fluoropyrrolidine-2-carbonitrile;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C7H8O3S.C5H7FN2/c1-6-2-4-7(5-3-6)11(8,9)10;6-4-1-5(2-7)8-3-4/h2-5H,1H3,(H,8,9,10);4-5,8H,1,3H2/t;4-,5+/m.1/s1
• InChI Key: TYCJUPDDHFBIBD-SJGICDGZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1C(CNC1C#N)F
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1[C@H](CN[C@@H]1C#N)F
• Molecular Formula: C12H15FN2O3S
• Molecular Weight: 286.32 g/mol
• CAS RN: 1584652-41-4

Description

“(2S,4R)-4-Fluoropyrrolidine-2-carboxylic acid” is a versatile chiral building block widely utilized in the synthesis of diverse compounds. It’s a white crystalline solid, with a five-membered ring structure containing one nitrogen atom and two oxygen atoms. It finds applications in various fields such as agrochemicals.

Synthesis Analysis

The compound has been employed in the synthesis of insecticides, herbicides, and fungicides. It’s significance extends to the agrochemical sector.

Molecular Structure Analysis

The molecular weight of the compound is 133.12. The IUPAC name is (2S,4R)-4-fluoro-2-pyrrolidinecarboxylic acid. The InChI code is 1S/C5H8FNO2/c6-3-1-4(5(8)9)7-2-3/h3-4,7H,1-2H2,(H,8,9)/t3-,4+/m1/s1.

Chemical Reactions Analysis

The compound is a proline derivative. It’s used for research purposes and not intended for medicinal, household, or other uses.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The storage temperature is room temperature.

Scientific Research Applications

Agrochemical Synthesis

The compound serves as an intermediate in the synthesis of agrochemicals. Its role in creating pesticides and herbicides is vital, as it can lead to the development of more effective and environmentally friendly agricultural products.

Positron Emission Tomography (PET) Imaging

(2S,4R)-4-Fluoropyrrolidine-2-carbonitrile: derivatives are used in PET imaging for the diagnosis and treatment evaluation of clinical tumors. The fluorine-18 labeled compounds provide accurate imaging information, which is essential for the early diagnosis, staging, and prognosis evaluation of cancers.

Synthesis of Fluorinated Amino Acids

The compound is involved in the synthesis of fluorinated amino acids, which are used in medicinal chemistry, protein stabilization, and NMR/MRI approaches for protein detection and imaging. The fluorinated amino acids allow for the specific, quantitative detection of individual species in complex media.

Glycopeptide Synthesis

As a chiral building block, it is used in the synthesis of glycopeptides. These molecules have applications in the development of antibiotics and other therapeutic agents that target specific cellular mechanisms.

Mechanism of Action

Levoketoconazole, the pure 2S,4R enantiomer, is potentially more potent and safe compared to racemic ketoconazole. It’s a steroidogenic inhibitor that reduces morbidity and mortality due to hypercortisolism associated with Cushing’s syndrome. Due to its mechanism of action, levoketoconazole may cause hypocortisolism and decreased serum testosterone levels in both sexes.

Safety and Hazards

The compound is harmful if swallowed and causes serious eye irritation. Precautionary measures include washing thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection.